Cas no 10516-09-3 ((S)-6-Hydroxy Nicotine)

• Product Name: (S)-6-Hydroxy Nicotine
• CAS No: 10516-09-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 220450
• PubChem ID: 439383
• Update Time: 2025-04-19

(S)-6-Hydroxy Nicotine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,5-[(2S)-1-methyl-2-pyrrolidinyl]-
• (S)-6-Hydroxy Nicotine
• 5-[(2S)-1-Methyl-2α-pyrrolidinyl]pyridine-2-ol
• 5-[(2S)-1-methylpyrrolidin-2-yl]-1H-pyridin-2-one
• (S)-(-)-5-(1-methyl-2-pyrrolidinyl)-2(1H)-pyridone
• (S)-(-)-5-(1-methyl-2-pyrrolidinyl)-2-pyridone
• (S)-5-(1-methyl-pyrrolidin-2-yl)-1H-pyridin-2-one
• (S)-5-(1-methyl-pyrrolidin-2-yl)-pyridin-2-ol
• 5-((S)-1-Methyl-pyrrolidin-2-yl)-1H-pyridin-2-on
• 5-((S)-1-methyl-pyrrolidin-2-yl)-1H-pyridin-2-one
• 5-[(2S)-1-methylpyrrolidin-2-yl]pyridin-2-ol
• 6-hydroxynicotine
• HNL
• l-6-Hydroxynicotine
• 5-[(2S)-1-Methyl-2-pyrrolidinyl]-
• 5-[(2S)-1-Methyl-2-pyrrolidinyl]-2(1H)-pyridinone
• 5-[(2S)-1-Methylpyrrolidin-2-yl]pyridin-2(1H)-one
• (S)-5-(1-Methylpyrrolidin-2-yl)pyridin-2(1H)-one
• C01056
• 10516-09-3
• SCHEMBL9414172
• 5-[(2S)-1-methylpyrrolidin-2-yl]-1,2-dihydropyridin-2-one
• SCHEMBL418278
• J-001350
• CHEBI:17532
• (S)-6-Hydroxynicotine
• DTXSID20331409
• 6-hydroxy-L-nicotine
• Q27102445
• 5-[(2S)-1-Methyl-2alpha-pyrrolidinyl]pyridine-2-ol
• 5-((2S)-1-methylpyrrolidin-2-yl)pyridin-2-ol
• DTXCID20282503

• Inchi： 1S/C10H14N2O/c1-12-6-2-3-9(12)8-4-5-10(13)11-7-8/h4-5,7,9H,2-3,6H2,1H3,(H,11,13)/t9-/m0/s1
• InChI Key： ATRCOGLZUCICIV-VIFPVBQESA-N
• SMILES： O=C1C=CC(=CN1)[C@@H]1CCCN1C

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-118°C
• Boiling Point: 358.7±42.0 °C at 760 mmHg
• Flash Point: 170.7±27.9 °C
• Solubility: Dissolution (82 g/l) (25 º C),
• PSA: 36.10000
• LogP: 1.07950
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(S)-6-Hydroxy Nicotine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines